Ethyl 3-bromo-2-methoxybenzoate

• IUPAC Name: ethyl 3-bromo-2-methoxybenzoate
• InChI: InChI=1S/C10H11BrO3/c1-3-14-10(12)7-5-4-6-8(11)9(7)13-2/h4-6H,3H2,1-2H3
• InChI Key: PHJKWQJEAOPVDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC=C1)Br)OC
• Molecular Formula: C10H11BrO3
• DSSTOX Substance ID: DTXSID20673255
• Molecular Weight: 259.10 g/mol
• CAS RN: 1106304-74-8

Description

Ethyl 3-bromo-2-methoxybenzoate is a chemical compound with the molecular formula C10H11BrO3. It has an average mass of 259.096 Da and a monoisotopic mass of 257.989136 Da.

Molecular Structure Analysis

The molecular structure of Ethyl 3-bromo-2-methoxybenzoate can be represented by the InChI code 1S/C10H11BrO3/c1-3-14-10(12)8-5-4-6-9(7-8)13-2/h4-6H,3H2,1-2H3. This indicates the presence of 10 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms in the molecule.

Scientific Research Applications

1. Role in Synthesis of Quinazolino-benzothiazoles

Ethyl 3-bromo-2-methoxybenzoate is used in synthesizing quinazolino-benzothiazoles, which have shown significant anticonvulsant activities in experimental studies. These compounds have been found effective against tonic seizures (induced by Maximal Electro Shock) and clonic seizures (induced by PTZ) without demonstrating neurotoxicity or hepatotoxicity (Ugale et al., 2012).

2. Synthesis of Triazoloquinolines

Ethyl 3-bromo-2-methoxybenzoate is also involved in the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, which is a key step in producing triazoloquinolines. These compounds have diverse applications in chemical research (Pokhodylo & Obushak, 2019).

3. Creation of Anacardic Acids

This compound is used in the synthesis of anacardic acids, derived from plants of the Anacardiaceae family. Anacardic acids have significant biological properties and are used in various pharmaceutical applications (Satoh et al., 2001).

4. Development of 2-Bromo-3-hydroxybenzoate Derivatives

It is a precursor in the development of 2-bromo-3-hydroxybenzoate derivatives, which are crucial in Pd-catalyzed cross-coupling reactions. These reactions are essential in organic synthesis and pharmaceuticals (Shinohara et al., 2014).

5. Research on Supramolecular Interactions

Ethyl 3-bromo-2-methoxybenzoate assists in studying supramolecular interactions mediated by bromine atoms in the structures of anisole derivatives. This research provides insights into molecular structures and their behavior in various chemical environments (Nestler, Schwarzer & Gruber, 2018).

6. Synthesis of Bromophenol Derivatives

This compound is used in synthesizing bromophenol derivatives from marine algae, showing potent scavenging activity against radicals. These compounds have potential applications in food and pharmaceuticals as natural antioxidants (Li et al., 2012).

Safety and Hazards

Ethyl 3-bromo-2-methoxybenzoate is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Ethyl 3-bromo-2-methoxybenzoate is a chemical compound that primarily targets the benzylic position in organic compounds . The benzylic position is the carbon atom adjacent to the aromatic ring, which plays a crucial role in various chemical reactions .

Mode of Action

The interaction of Ethyl 3-bromo-2-methoxybenzoate with its targets involves a series of chemical reactions. It typically undergoes nucleophilic substitution reactions, where a nucleophile replaces a leaving group . In the case of Ethyl 3-bromo-2-methoxybenzoate, the bromine atom acts as the leaving group . The reaction can proceed via an SN1 or SN2 pathway, depending on the nature of the benzylic halide .

Biochemical Pathways

The biochemical pathways affected by Ethyl 3-bromo-2-methoxybenzoate primarily involve the transformation of the benzylic position. The compound can participate in free radical reactions, leading to the formation of new compounds . These reactions can have downstream effects on various biochemical processes, including the synthesis of other organic compounds .

Result of Action

The molecular and cellular effects of Ethyl 3-bromo-2-methoxybenzoate’s action depend on the specific biochemical pathways it affects. By participating in reactions at the benzylic position, it can influence the structure and function of other organic compounds . This can lead to changes in cellular processes, potentially impacting the overall function of the organism.

Action Environment

The action, efficacy, and stability of Ethyl 3-bromo-2-methoxybenzoate can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the rate and direction of the chemical reactions it participates in . Additionally, the presence of other compounds can also impact its reactivity and stability.